Cas no 2413897-37-5 (tert-butyl N-(5-hydroxy-2-oxo-2H-1,3-benzoxathiol-6-yl)carbamate)

• Product Name: tert-butyl N-(5-hydroxy-2-oxo-2H-1,3-benzoxathiol-6-yl)carbamate
• CAS No: 2413897-37-5
• MF: C₁₂H₁₃NO₅S
• MW: 283.300322294235
• CID: 5674855
• PubChem ID: 165770078
• Update Time: 2025-05-24

tert-butyl N-(5-hydroxy-2-oxo-2H-1,3-benzoxathiol-6-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-hydroxy-2-oxo-2H-1,3-benzoxathiol-6-yl)carbamate
• 2413897-37-5
• EN300-26665268

• Inchi： 1S/C12H13NO5S/c1-12(2,3)18-10(15)13-6-4-8-9(5-7(6)14)19-11(16)17-8/h4-5,14H,1-3H3,(H,13,15)
• InChI Key： FOAICDUDIZCBPP-UHFFFAOYSA-N
• SMILES： S1C(=O)OC2=C1C=C(C(=C2)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 283.05144369g/mol
• Monoisotopic Mass: 283.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-(5-hydroxy-2-oxo-2H-1,3-benzoxathiol-6-yl)carbamate

tert-butyl N-(5-hydroxy-2-oxo-2H-1,3-benzoxathiol-6-yl)carbamate: A Comprehensive Overview

The compound with CAS No. 2413897-37-5, known as tert-butyl N-(5-hydroxy-2-oxo-2H-1,3-benzoxathiol-6-yl)carbamate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of carbamates, which are widely studied for their diverse applications in drug discovery and agrochemicals. The structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to a benzoxathiol ring system. The benzoxathiol ring contains a hydroxyl group at position 5 and an oxo group at position 2, making it a unique structural feature that contributes to its potential biological activities.

The synthesis of tert-butyl N-(5-hydroxy-2-oxo-2H-1,3-benzoxathiol-6-yl)carbamate involves a series of well-defined organic reactions. The starting material is typically a substituted benzoxathiol derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the carbamate group. The tert-butyl group is introduced through alkylation or esterification steps, depending on the specific synthetic pathway employed. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds, reducing the overall cost and improving the scalability of the process.

The pharmacological properties of this compound have been extensively studied in recent years. Research has shown that tert-butyl N-(5-hydroxy-2-oxo-2H-1,3-benzoxathiol-6-yl)carbamate exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for the development of new therapeutic agents. In particular, its ability to modulate inflammatory pathways such as COX-2 (cyclooxygenase-2) and NF-kB (nuclear factor kappa B) has been highlighted in several studies. These findings suggest that the compound could be effective in treating conditions such as arthritis, neurodegenerative diseases, and cardiovascular disorders.

In addition to its pharmacological applications, this compound has also been explored for its potential use in agrochemicals. Studies have demonstrated that tert-butyl N-(5-hydroxy-2 oxo 2H 1 3 benzoxathiol 6 yl)carbamate possesses significant insecticidal and fungicidal activities. Its ability to inhibit key enzymes involved in pest metabolism makes it a valuable candidate for developing eco-friendly pesticides. Recent research has focused on optimizing its bioavailability and stability under field conditions to enhance its practical applications in agriculture.

The structural uniqueness of this compound also makes it an interesting subject for chemical biology studies. Researchers have investigated its interactions with various biomolecules, including proteins and nucleic acids, to understand its binding mechanisms and potential for drug delivery systems. The presence of the hydroxyl group on the benzoxathiol ring allows for hydrogen bonding interactions, which are critical for stabilizing interactions with target biomolecules.

In conclusion, CAS No. 2413897 37 5, or tert-butyl N-(5-hydroxy 2 oxo 2H 1 3 benzoxathiol 6 yl)carbamate, represents a versatile molecule with immense potential across multiple fields. Its unique structure, coupled with recent advancements in synthesis and biological studies, positions it as a key player in drug discovery and agrochemical development. As research continues to uncover its full spectrum of applications, this compound is expected to contribute significantly to both medicinal and agricultural sciences.